Xylometazoline metabolite

• Molecular Formula: C16H22N2
• Molecular Weight: 242.36 g/mol
• IUPAC Name: 2-[(4-tert-butyl-2,6-dimethylphenyl)methyl]-1H-imidazole
• InChI: InChI=1S/C16H22N2/c1-11-8-13(16(3,4)5)9-12(2)14(11)10-15-17-6-7-18-15/h6-9H,10H2,1-5H3,(H,17,18)
• InChI Key: CNOOVUYXUJVGIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1CC2=NC=CN2)C)C(C)(C)C

Description

Xylometazoline metabolite is a useful research compound. Its molecular formula is C16H22N2 and its molecular weight is 242.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 2-[(4-t-butyl-2,6-dimethylphenyl)methyl]4,5dihydro-1H-imidazole (free base of Example 5c) (0.1 g, 0.4 mmol) and 10% Pd-C (0.1 g) in toluene (10 mL) was refluxed under a nitrogen atmosphere for 3 days. The catalyst was removed by filtration and the filtrate was concentrated under reduced pressure to give 2-[(4-t-butyl-2,6-dimethylphenyl)methyl]-1H-imidazole (0.085 g) as a white solid. The oxalate salt was prepared and recrystallized from MeOH/Et2O to afford the title compound as white crystals (0.088 g, 66%). mp 154-156° C., Anal. C16H22N2.C2H2O4: C, H, N.